5,6,7,8-Tetrahydrophthalazin-1(2H)-one

• IUPAC Name: 5,6,7,8-tetrahydro-2H-phthalazin-1-one
• InChI: InChI=1S/C8H10N2O/c11-8-7-4-2-1-3-6(7)5-9-10-8/h5H,1-4H2,(H,10,11)
• InChI Key: LHVFGQLBRNFHHS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=NNC2=O
• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol
• CAS RN: 14250-51-2

Description

5,6,7,8-Tetrahydrophthalazin-1(2H)-one is a chemical compound with the molecular formula C8H10N2O. It is not intended for human or veterinary use and is typically used for research purposes.

Synthesis Analysis

The synthesis of 5,6,7,8-Tetrahydrophthalazin-1(2H)-one and its derivatives has been explored in various studies. For instance, a novel series of tetrahydropyridophthlazinones was developed as poly (ADP-ribose) polymerase (PARP) 1 and 2 inhibitors. Another study reported the synthesis of 2, 4-disubstituted phthalazin-1(2H)-one derivatives via nucleophilic attach of N-2 of phthalazin-1(2H)-one derivatives on different monosaccharides.

Molecular Structure Analysis

The molecular structure of 5,6,7,8-Tetrahydrophthalazin-1(2H)-one consists of 8 carbon atoms, 10 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom. The molecule contains a total of 31 bond(s), including 17 non-H bond(s), 4 multiple bond(s), 3 rotatable bond(s), 4 double bond(s), 2 six-membered ring(s), and 1 ten-membered ring(s).

Scientific Research Applications

Chemical Compounds and Their Applications

Forest Volatile Organic Compounds (VOCs) and Health : Research indicates that inhaling forest VOCs, such as limonene and pinene, can have antioxidant and anti-inflammatory effects on the airways. These compounds, through pharmacological activity upon inhalation, may benefit brain functions by decreasing mental fatigue, inducing relaxation, and improving cognitive performance and mood. This insight into VOCs suggests a potential avenue for exploring the health-related applications of various organic compounds, including those structurally related to 5,6,7,8-Tetrahydrophthalazin-1(2H)-one (Antonelli et al., 2020).

Triazole Derivatives and Drug Development : Triazoles are a class of five-membered heterocyclic compounds with significant importance for drug development due to their diverse biological activities. The review of patents for triazole families, including structural variations, highlights the potential for developing new drugs with anti-inflammatory, antimicrobial, and antiviral properties. This review underscores the importance of heterocyclic compounds in pharmaceutical research, which could be relevant to studies on compounds like 5,6,7,8-Tetrahydrophthalazin-1(2H)-one (Ferreira et al., 2013).

Antioxidant Activity Determination Methods : The study of antioxidants and their implications across various fields is significant. The review presents critical analyses of tests used to determine antioxidant activity, highlighting their applicability and limitations. Understanding these methods is crucial for evaluating the potential antioxidant properties of chemical compounds, including 5,6,7,8-Tetrahydrophthalazin-1(2H)-one (Munteanu & Apetrei, 2021).

Safety and Hazards

The safety and hazards associated with 5,6,7,8-Tetrahydrophthalazin-1(2H)-one are not well-documented. It is not intended for human or veterinary use and should be handled with appropriate safety measures.

Future Directions

The future directions for research on 5,6,7,8-Tetrahydrophthalazin-1(2H)-one could include further exploration of its synthesis, reactivity, and potential applications. For instance, its use in the synthesis of PARP inhibitors suggests potential applications in cancer therapy.